N-(4-methoxy-2-methylphenyl)-4-[2-(1-piperidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide

• IUPAC Name: N-(4-methoxy-2-methylphenyl)-4-(2-piperidin-1-ylpyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C22H30N6O2/c1-17-16-18(30-2)6-7-19(17)24-22(29)28-14-12-26(13-15-28)20-8-9-23-21(25-20)27-10-4-3-5-11-27/h6-9,16H,3-5,10-15H2,1-2H3,(H,24,29)
• InChI Key: IVXSLGGDUXMYQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)NC(=O)N2CCN(CC2)C3=NC(=NC=C3)N4CCCCC4
• Molecular Formula: C22H30N6O2
• Molecular Weight: 410.5 g/mol

Description

This chemical compound belongs to a class of substances that have been extensively studied for their potential pharmaceutical applications due to their complex molecular structure and unique properties. These substances often exhibit significant biological activity, making them of interest in the development of new therapeutic agents.

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical processes that include the formation of piperazine and pyrimidinyl structures, often through reactions involving amines and formamidine or orthoformate intermediates. For example, the synthesis of various N-(4-phenyl(2-pyrimidinyl)-1-piperazinyl) derivatives has been reported, highlighting the complex synthetic pathways required to achieve the desired molecular architecture (H. Śladowska et al., 1996).

Molecular Structure Analysis

Molecular structure analysis of similar compounds has revealed intricate details about their conformation and spatial arrangement. The study of the molecular structure of tert-butyl 4-{3-[6-(4-methoxyphenyl)-2-methylpyrimidin-4-yl]quinolin-2-yl}piperazine-1-carboxylate, for instance, provides insights into the dihedral angles between functional groups and the overall three-dimensional shape of the molecule, which are crucial for understanding its interaction with biological targets (S. Anthal et al., 2018).

Chemical Reactions and Properties

These compounds participate in a variety of chemical reactions, reflecting their reactivity and the potential for further chemical modification. Studies have demonstrated their involvement in reactions that lead to the formation of novel derivatives with significant anti-angiogenic and DNA cleavage activities, indicative of their potential as anticancer agents (Vinaya Kambappa et al., 2017).